Cas no 1421372-18-0 (5-Methyl-2,5-diazaspiro3.4octane Dihydrochloride)

• Product Name: 5-Methyl-2,5-diazaspiro3.4octane Dihydrochloride
• CAS No: 1421372-18-0
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD23703377
• CID: 2135963
• PubChem ID: 71743120
• Update Time: 2025-11-02

5-Methyl-2,5-diazaspiro3.4octane Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,5-Diazaspiro[3.4]octane dihydrochloride
• 5-METHYL-2,5-DIAZASPIRO[3.4]OCTANE 2HCL
• PQYDVGREOGKEKD-UHFFFAOYSA-N
• 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride salt
• MFCD23703377
• 5-methyl-2,5-diazaspiro[3.4]octane;dihydrochloride
• 1421372-18-0
• WGC37218
• SY245445
• EN300-7422652
• DA-37133
• 5-methyl-2,5-diazaspiro[3.4]octanedihydrochloride
• SB51763
• CS-0067391
• SCHEMBL14660860
• AKOS027251943
• AS-41581
• 5-Methyl-2,5-diazaspiro3.4octane Dihydrochloride

• MDL： MFCD23703377
• Inchi： 1S/C7H14N2.2ClH/c1-9-4-2-3-7(9)5-8-6-7;;/h8H,2-6H2,1H3;2*1H
• InChI Key： PQYDVGREOGKEKD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCCC21CNC2

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 5-Methyl-2,5-diazaspiro3.4octane Dihydrochloride

5-Methyl-2,5-diazaspiro[3.4]octane Dihydrochloride (CAS No. 1421372-18-0): A Versatile Spirocyclic Compound in Modern Pharmaceutical Research

5-Methyl-2,5-diazaspiro[3.4]octane dihydrochloride (CAS No. 1421372-18-0) is an emerging spirocyclic compound gaining significant attention in pharmaceutical and medicinal chemistry research. This structurally unique molecule features a diazaspiro[3.4]octane core with a methyl substitution at the 5-position, presenting interesting properties for drug discovery applications. The dihydrochloride salt form enhances its stability and solubility, making it particularly valuable for biological studies.

The 5-methyl-2,5-diazaspiro[3.4]octane scaffold represents an important class of nitrogen-containing heterocycles that have become crucial building blocks in modern drug design. Researchers are particularly interested in this compound due to its potential as a privileged structure for targeting various biological pathways. The spirocyclic architecture offers conformational rigidity that can improve binding selectivity to biological targets while maintaining desirable drug-like properties.

Recent literature highlights the growing importance of spirocyclic compounds in CNS drug development, with 5-methyl-2,5-diazaspiro[3.4]octane derivatives showing promise in addressing neurological disorders. This aligns with current industry trends focusing on novel scaffolds for challenging targets like GPCRs and ion channels. The compound's structural features make it particularly interesting for designing blood-brain barrier permeable molecules, a key consideration in neuropharmacology.

From a synthetic chemistry perspective, 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride serves as a valuable intermediate for constructing more complex molecular architectures. Medicinal chemists appreciate its vectorial diversity - the ability to introduce various substituents at multiple positions while maintaining the core's beneficial properties. This flexibility makes it suitable for structure-activity relationship (SAR) studies across different therapeutic areas.

The pharmaceutical industry's current focus on molecular complexity and three-dimensionality in drug design has increased demand for compounds like 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride. Compared to flat aromatic systems, such spirocyclic structures often demonstrate improved solubility, reduced metabolic clearance, and better target engagement - addressing common challenges in modern drug discovery programs.

Analytical characterization of 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride typically involves advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for reliable research outcomes. The dihydrochloride salt form also facilitates characterization through distinctive analytical signatures.

In drug metabolism studies, the 5-methyl-2,5-diazaspiro[3.4]octane core has shown favorable pharmacokinetic properties in preliminary investigations. Its balanced lipophilicity and hydrogen bonding capacity contribute to reasonable membrane permeability while avoiding excessive plasma protein binding - a delicate balance sought after in lead optimization phases.

The synthesis of 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride typically involves multi-step organic transformations starting from readily available precursors. Recent methodological advances have improved yields and purity of this valuable intermediate, supporting its broader adoption in medicinal chemistry programs. Process chemists continue to optimize routes to enable larger-scale production while maintaining cost-effectiveness.

Looking forward, 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride is poised to play an increasingly important role in fragment-based drug discovery. Its molecular weight and complexity parameters make it an ideal candidate for growing into high-affinity ligands through structure-guided design approaches. This aligns with current industry strategies emphasizing efficient hit-to-lead progression.

As research continues, the full potential of 5-methyl-2,5-diazaspiro[3.4]octane dihydrochloride and its derivatives will become clearer. With its combination of structural novelty, drug-like properties, and synthetic accessibility, this compound represents an exciting tool for addressing unmet medical needs through innovative chemical approaches. The pharmaceutical community eagerly anticipates new discoveries stemming from this versatile scaffold.